N-Desmethylcitalopram Maleate
Description
CAS Number: 62498-67-3 (free base)
Scientific Research Applications
Pharmacokinetics in Alzheimer’s Disease
A study by Akil et al. (2015) employed a nonlinear mixed effects population pharmacokinetic modeling approach to understand the pharmacokinetics of R- and S-citalopram and their primary metabolite, desmethylcitalopram, in Alzheimer’s disease patients. This research highlighted the role of desmethylcitalopram in elderly patient populations and provided insights into its metabolic clearance and patient-specific covariates affecting its pharmacokinetics (Akil et al., 2015).
Therapeutic Drug Monitoring
Reis et al. (2007) outlined the inter- and intraindividual pharmacokinetic variability of S-citalopram, S-desmethylcitalopram, and S-didesmethylcitalopram in serum. This study was crucial for understanding the therapeutic drug monitoring of escitalopram and its metabolites, including desmethylcitalopram, in a clinical setting (Reis et al., 2007).
Metabolism and Drug Interactions
Brøsen & Naranjo (2001) discussed the metabolism of citalopram to N-desmethylcitalopram and further to di-desmethylcitalopram. The study highlighted the role of various cytochrome P450 enzymes in the metabolism of desmethylcitalopram and its significance in drug-drug interactions (Brøsen & Naranjo, 2001).
Clinical Response in Major Depression
Ozbey et al. (2018) conducted a study to evaluate the influence of serum concentrations of N-desmethylcitalopram on the efficacy of citalopram in patients with major depressive disorder. This research suggested a potential contribution of N-desmethylcitalopram to the antidepressant effect of citalopram (Ozbey et al., 2018).
Forensic Toxicology Applications
Pufal et al. (2010) presented a method for estimating citalopram and desmethylcitalopram in hair and nails, discussing its usefulness in forensic toxicology. This study provided a novel approach to detect and quantify desmethylcitalopram in alternative biological materials (Pufal et al., 2010).
Enantioselective Analysis in Adolescents
Carlsson et al. (2001) investigated the steady-state plasma concentrations of the enantiomers of citalopram and its demethylated metabolites, including desmethylcitalopram, in adolescents treated for depression. This study added valuable information regarding the pharmacokinetics of desmethylcitalopram in younger populations (Carlsson et al., 2001).
properties
Product Name |
N-Desmethylcitalopram Maleate |
|---|---|
Molecular Formula |
C19H19FN2O.C4H4O4 |
Molecular Weight |
426.44 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
